Cas no 2248303-66-2 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 6-methyl-4-oxo-1-phenyl-1,4-dihydropyridazine-3-carboxylate)

• Product Name: 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 6-methyl-4-oxo-1-phenyl-1,4-dihydropyridazine-3-carboxylate
• CAS No: 2248303-66-2
• MF: C₂₀H₁₃N₃O₅
• MW: 375.334324598312
• CID: 6284018
• PubChem ID: 165731618
• Update Time: 2025-05-22

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 6-methyl-4-oxo-1-phenyl-1,4-dihydropyridazine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• EN300-6522597
• 2248303-66-2
• 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 6-methyl-4-oxo-1-phenyl-1,4-dihydropyridazine-3-carboxylate

• Inchi： 1S/C20H13N3O5/c1-12-11-16(24)17(21-22(12)13-7-3-2-4-8-13)20(27)28-23-18(25)14-9-5-6-10-15(14)19(23)26/h2-11H,1H3
• InChI Key： YQHJSKVQKUVKDW-UHFFFAOYSA-N
• SMILES： O(C(C1C(C=C(C)N(C2C=CC=CC=2)N=1)=O)=O)N1C(C2C=CC=CC=2C1=O)=O

Computed Properties

• Exact Mass: 375.08552052g/mol
• Monoisotopic Mass: 375.08552052g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 28
• Rotatable Bond Count: 4
• Complexity: 757
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 96.4Ų

Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 6-methyl-4-oxo-1-phenyl-1,4-dihydropyridazine-3-carboxylate

Comprehensive Analysis of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 6-methyl-4-oxo-1-phenyl-1,4-dihydropyridazine-3-carboxylate (CAS No. 2248303-66-2)

The compound 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 6-methyl-4-oxo-1-phenyl-1,4-dihydropyridazine-3-carboxylate (CAS No. 2248303-66-2) is a highly specialized organic molecule with significant potential in pharmaceutical and material science applications. Its unique structure combines a dihydro-1H-isoindole moiety with a dihydropyridazine ring, making it a subject of interest for researchers exploring novel bioactive compounds. The presence of both carbonyl and ester functional groups in its backbone further enhances its reactivity and versatility in synthetic chemistry.

Recent advancements in drug discovery have highlighted the importance of heterocyclic compounds like 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl derivatives. These compounds are frequently investigated for their potential as enzyme inhibitors or receptor modulators, particularly in the context of inflammatory and metabolic diseases. The 6-methyl-4-oxo-1-phenyl segment of this molecule is structurally analogous to several known pharmacophores, suggesting possible applications in targeted therapies. Researchers are also exploring its utility in catalysis and polymer chemistry, where its thermal stability and electronic properties could be leveraged.

From a synthetic perspective, the preparation of CAS No. 2248303-66-2 involves multi-step organic reactions, often requiring precise control over reaction conditions to achieve high yields. The compound's solubility in polar aprotic solvents like DMSO or DMF makes it suitable for further derivatization. Analytical techniques such as NMR spectroscopy, mass spectrometry, and HPLC are critical for characterizing its purity and confirming its structural integrity. These methods align with current industry standards for high-throughput screening (HTS) in drug development pipelines.

Environmental and safety considerations for handling 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 6-methyl-4-oxo-1-phenyl-1,4-dihydropyridazine-3-carboxylate are consistent with general laboratory protocols for organic compounds. While not classified as hazardous under standard regulations, proper personal protective equipment (PPE) and ventilation are recommended during its manipulation. The compound's stability under ambient conditions facilitates storage and transportation, though prolonged exposure to moisture should be avoided to prevent hydrolysis of its ester linkage.

In the context of green chemistry, researchers are investigating sustainable synthetic routes for this compound, such as microwave-assisted reactions or biocatalytic methods. These approaches aim to reduce waste generation and energy consumption, addressing growing concerns about the environmental footprint of chemical manufacturing. The compound's potential as a building block for biodegradable materials is another area of active exploration, particularly in the development of eco-friendly polymers.

The commercial availability of CAS No. 2248303-66-2 remains limited, with most supplies being produced on a small scale for research purposes. However, increasing interest in its applications may drive larger-scale production in the future. Pricing trends reflect its status as a specialty chemical, with costs influenced by purity requirements and order volumes. For laboratories seeking alternatives, structurally related compounds such as N-substituted isoindoline-1,3-diones or pyridazine carboxylates may offer comparable functionalities in certain applications.

Future research directions for this compound are likely to focus on its structure-activity relationships (SAR) in biological systems, as well as its physicochemical properties for material science applications. Collaborative efforts between academia and industry could accelerate its translation into practical uses, such as drug candidates or functional materials. As with many specialized organic compounds, patent landscapes and intellectual property considerations will play a key role in determining its commercial trajectory.